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Compound of Interest

Compound Name: Phenethyl cinnamate

CAS No.: 63238-64-2

Cat. No.: B3029362

Get Quote

Executive Summary
Phenethyl Cinnamate (CAS 103-53-7) is a carboxylate ester possessing significant

pharmacological potential (anti-tumor, anti-inflammatory) and widespread utility in fragrance

formulation due to its balsamic, rose-like olfactory profile. It is a key bioactive marker in natural

products such as Propolis and Populus bud extracts.

This guide provides a rigorous, self-validating analytical framework for the structural elucidation

and quantification of Phenethyl Cinnamate. Unlike generic protocols, this document integrates

orthogonal detection methods (NMR, HPLC-DAD, GC-MS, FT-IR) to ensure absolute structural

confirmation and purity assessment suitable for pharmaceutical and high-grade cosmetic

applications.

Part 1: Physicochemical Profiling
Before instrumental analysis, the analyte must meet basic physicochemical criteria.
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Property Specification Analytical Relevance

Molecular Formula C₁₇H₁₆O₂ MW: 252.31 g/mol

Appearance White crystalline powder
Visual inspection for oxidation

(yellowing).

Melting Point 54.0 – 56.0 °C
Purity indicator; broad range

indicates impurities.

Solubility
Soluble in EtOH, ACN, CHCl₃;

Insoluble in H₂O

Dictates HPLC mobile phase

(Reverse Phase) and NMR

solvent (CDCl₃).

LogP ~4.37

High lipophilicity requires high

organic content in HPLC

gradients.

Part 2: Structural Elucidation (The "Fingerprint")
UV-Vis Spectroscopy
Phenethyl Cinnamate exhibits a characteristic absorption profile due to the conjugated

cinnamoyl system.

Primary λmax:276–280 nm (Cinnamate moiety π→π* transition).

Secondary λmax:~308–310 nm (Extended conjugation, often seen in derivatives).

Protocol: Dissolve 1 mg in 10 mL Methanol. Scan 200–400 nm.

FT-IR Spectroscopy
The infrared spectrum provides immediate functional group confirmation.
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Functional Group Wavenumber (cm⁻¹) Assignment

Ester Carbonyl (C=O) 1705 – 1720
Strong, sharp stretch

(conjugated ester).

Alkene (C=C) 1630 – 1640
Conjugated alkene stretch

(trans geometry).

Aromatic Ring 1450, 1495, 1580 C=C ring skeletal vibrations.

C-O Stretch 1160 – 1180
Ester C-O-C asymmetric

stretch.

C-H (Aromatic) > 3000 Weak intensity.

Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for confirming the trans stereochemistry and the integrity of the

phenethyl chain.

Solvent: CDCl₃ (Deuterated Chloroform) Reference: TMS (0.00 ppm)

¹H NMR Assignment Table (500 MHz)
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Position
Shift (δ,
ppm)

Multiplicity Integration
Coupling (J,
Hz)

Structural
Insight

Vinyl-α 6.44 Doublet (d) 1H 16.0
Confirms

trans isomer.

Vinyl-β 7.69 Doublet (d) 1H 16.0

Conjugated

to phenyl

ring.

Ester -OCH₂- 4.41 Triplet (t) 2H 7.0
Deshielded

by oxygen.

Benzylic -

CH₂-
3.02 Triplet (t) 2H 7.0

Benzylic

position.

Aromatic

(Cinnamoyl)
7.35 – 7.55 Multiplet 5H - Phenyl ring A.

Aromatic

(Phenethyl)
7.20 – 7.35 Multiplet 5H -

Phenyl ring

B.

Part 3: Mass Spectrometry & Fragmentation Logic
GC-MS analysis (Electron Impact, 70 eV) is critical for identifying impurities and confirming the

ester linkage. The molecule follows a specific fragmentation pathway dominated by the stability

of the cinnamoyl cation.

Key Diagnostic Ions:

m/z 252 [M]+: Molecular ion (often weak).

m/z 131 (Base Peak): Cinnamoyl cation [Ph-CH=CH-CO]⁺. This is the signature peak.

m/z 104: Styrene radical cation (from phenethyl rearrangement).

m/z 103: Cinnamoyl cation minus CO ([Ph-CH=CH]⁺).

m/z 91: Tropylium ion (characteristic of benzyl/phenethyl groups).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z 77: Phenyl cation.

Fragmentation Key

Molecular Ion
[M]+ m/z 252

Base Peak
Cinnamoyl Cation
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α-Cleavage (C-O bond)
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[Ph-CH2-CH2]•

(Neutral Loss 105)

Neutral Loss

Styrene Cation
[Ph-CH=CH2]+ m/z 104

Rearrangement

Phenyl Cation
[C6H5]+ m/z 77

- 54 Da (C2H2CO)

Tropylium Ion
[C7H7]+ m/z 91

- CH

Blue: Parent Ion Red: Base Peak (Signature)

Click to download full resolution via product page

Figure 1: Electron Impact (EI) Fragmentation Pathway of Phenethyl Cinnamate.

Part 4: Quantitative Protocols
Method A: High-Performance Liquid Chromatography
(HPLC-DAD)
Recommended for purity assessment and quantification in complex matrices (e.g., Propolis).

Instrument: HPLC with Diode Array Detector (DAD).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).
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Mobile Phase:

Solvent A: 0.1% Formic Acid in Water (Milli-Q).

Solvent B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.

Column Temp: 30 °C.

Injection Volume: 10 µL.

Detection:

Signal: 280 nm (General Aromatic).

Reference: 360 nm.

Spectral Scan: 200–400 nm (to confirm identity via UV profile).

Gradient Program:

Time (min) % Solvent A (Water) % Solvent B (ACN)

0.0 60 40

15.0 10 90

18.0 10 90

18.1 60 40

| 23.0 | 60 | 40 |

Validation Criteria:

Retention Time: Expect elution around 12–14 minutes (highly dependent on

column/gradient).

Linearity: R² > 0.999 (Range: 10 – 500 µg/mL).
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Resolution: R > 2.0 from nearest impurity (often Cinnamic Acid or Phenethyl Alcohol).

Method B: Gas Chromatography (GC-MS)
Recommended for residual solvent analysis and volatile impurity profiling.

Column: DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film).

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split 20:1 @ 250 °C.

Oven Program:

Hold 60 °C for 1 min.

Ramp 10 °C/min to 280 °C.

Hold 5 min.

Transfer Line: 280 °C.

MS Source: 230 °C.

Part 5: Analytical Workflow Diagram
This flowchart guides the analyst through the logical sequence of characterization, ensuring no

step is skipped.
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Figure 2: Integrated Analytical Workflow for Phenethyl Cinnamate Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ScenTree - Phenylethyl cinnamate (CAS N° 103-53-7) [scentree.co]

To cite this document: BenchChem. [Analytical methods for Phenethyl cinnamate
characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029362/docs#analytical-methods-for-phenethyl-
cinnamate-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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